4-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C20H24N8/c1-15-24-18(13-19(25-15)28-8-4-7-23-28)26-9-11-27(12-10-26)20-16-5-2-3-6-17(16)21-14-22-20/h4,7-8,13-14H,2-3,5-6,9-12H2,1H3
• InChI Key: ABSAMULSSOWMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3CCCC4)N5C=CC=N5
• Molecular Formula: C20H24N8
• Molecular Weight: 376.5 g/mol

Description

The compound “4-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, a piperazine ring, and a tetrahydroquinazoline ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, pyrazoles can participate in reactions like N-alkylation, and pyrimidines can undergo reactions like halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Target of Action

The primary target of this compound is the RET (c-RET) protein . The RET protein is a receptor tyrosine kinase that plays a crucial role in cell survival, proliferation, and migration .

Mode of Action

The compound acts as a highly efficient and selective inhibitor of RET . It binds to the RET protein, inhibiting its activity and thereby disrupting the signaling pathways it regulates . This compound has shown effective inhibition against both wild-type RET and several common RET oncogenic mutations, with an IC50 value of approximately 0.4 nM .

Biochemical Pathways

The inhibition of RET disrupts several downstream signaling pathways, including those involved in cell proliferation and survival . This disruption can lead to the death of cells that are dependent on RET signaling, such as certain types of cancer cells .

Pharmacokinetics

The compound has a predicted boiling point of 799.1±60.0 °C and a predicted density of 1.40±0.1 g/cm3 . It is highly soluble in DMSO, with a solubility of ≥ 100 mg/mL (187.41 mM), but is insoluble in water . These properties may affect the compound’s absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.

Result of Action

In vitro studies have shown that the compound can specifically inhibit RET signaling in cancer cells harboring RET mutations . It has been found to be more effective at inhibiting the proliferation of these cells than other multi-kinase inhibitors . In vivo studies have shown that the compound can effectively inhibit the growth of xenograft tumors driven by various RET mutations and fusions in non-small cell lung cancer (NSCLC) and thyroid cancer, without inhibiting VEGFR2 .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For example, the compound’s solubility in different solvents can affect its bioavailability and thus its efficacy . Additionally, the compound’s stability may be affected by storage conditions; it is recommended to be stored at 4°C .

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. For example, if it has pharmacological activity, it could be studied as a potential drug.